molecular formula C9H10N2O B086127 Benzoxazole, 2-(dimethylamino)- CAS No. 13858-89-4

Benzoxazole, 2-(dimethylamino)-

Cat. No. B086127
CAS RN: 13858-89-4
M. Wt: 162.19 g/mol
InChI Key: VYLUUNJZSOFGRJ-UHFFFAOYSA-N
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Description

Benzoxazole, 2-(dimethylamino)- is a chemical compound that has been extensively studied for its potential applications in various scientific fields. This compound belongs to the class of benzoxazoles, which are known for their unique physical and chemical properties.

Mechanism Of Action

The mechanism of action of Benzoxazole, 2-(dimethylamino)- is not fully understood. However, it is believed to work by inhibiting the growth of bacteria and fungi by disrupting their cell membranes. Additionally, its fluorescent properties are thought to be due to its ability to bind to specific biomolecules, leading to changes in its fluorescence intensity.

Biochemical And Physiological Effects

Benzoxazole, 2-(dimethylamino)- has been shown to have significant biochemical and physiological effects. It has been found to inhibit the growth of various bacterial and fungal strains, including Staphylococcus aureus and Candida albicans. Additionally, its fluorescent properties have been utilized for the detection of various biomolecules in biological samples, including DNA and proteins.

Advantages And Limitations For Lab Experiments

One of the main advantages of using Benzoxazole, 2-(dimethylamino)- in lab experiments is its unique physical and chemical properties, which make it a versatile compound for various applications. However, one of the limitations of using this compound is its potential toxicity, which may limit its use in certain experiments.

Future Directions

There are several future directions for the research and development of Benzoxazole, 2-(dimethylamino)-. One potential direction is the development of new antibiotics and antifungal agents based on the structure of this compound. Additionally, its fluorescent properties may be further utilized for the detection of various biomolecules in biological samples. Finally, the potential toxicity of this compound may be further investigated to determine its suitability for various applications.
Conclusion:
Benzoxazole, 2-(dimethylamino)- is a promising compound with significant potential for various scientific applications. Its unique physical and chemical properties, as well as its antibacterial and antifungal properties, make it a promising candidate for the development of new antibiotics and antifungal agents. Additionally, its fluorescent properties have been utilized for the detection of various biomolecules in biological samples. However, further research is needed to fully understand the mechanism of action of this compound and its potential toxicity.

Synthesis Methods

Benzoxazole, 2-(dimethylamino)- can be synthesized using various methods. One of the most commonly used methods involves the reaction of 2-aminophenol with N,N-dimethylformamide dimethyl acetal. The reaction is carried out under reflux conditions in the presence of a catalyst such as p-toluenesulfonic acid. The resulting product is then purified using column chromatography to obtain pure Benzoxazole, 2-(dimethylamino)-.

Scientific Research Applications

Benzoxazole, 2-(dimethylamino)- has been extensively studied for its potential applications in various scientific fields. It has been found to have significant antibacterial and antifungal properties, making it a promising candidate for the development of new antibiotics and antifungal agents. Additionally, Benzoxazole, 2-(dimethylamino)- has been shown to have potential as a fluorescent probe for the detection of various biomolecules, including DNA and proteins.

properties

CAS RN

13858-89-4

Product Name

Benzoxazole, 2-(dimethylamino)-

Molecular Formula

C9H10N2O

Molecular Weight

162.19 g/mol

IUPAC Name

N,N-dimethyl-1,3-benzoxazol-2-amine

InChI

InChI=1S/C9H10N2O/c1-11(2)9-10-7-5-3-4-6-8(7)12-9/h3-6H,1-2H3

InChI Key

VYLUUNJZSOFGRJ-UHFFFAOYSA-N

SMILES

CN(C)C1=NC2=CC=CC=C2O1

Canonical SMILES

CN(C)C1=NC2=CC=CC=C2O1

Other CAS RN

13858-89-4

Origin of Product

United States

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